Cas no 2760571-44-4 (1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2760571-44-4
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• CID: 5262247
• Update Time: 2025-06-28

1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)11-8-10(9-6-7-9)15-16(11)5/h8-9H,6-7H2,1-5H3
• InChI Key： TWPJJIIXRRWECJ-UHFFFAOYSA-N
• SMILES： N1(C)C(B2OC(C)(C)C(C)(C)O2)=CC(C2CC2)=N1

Additional information on 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and Its Significance in Modern Chemical Research

1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2760571-44-4) represents a fascinating compound that has garnered considerable attention in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the pyrazole family, which is renowned for its diverse biological activities and structural versatility. The presence of a cyclopropyl group at the 3-position and a boronic ester moiety at the 5-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists and materials scientists alike.

The compound's structure is particularly intriguing due to the combination of these functional groups. The cyclopropyl ring is known for its stability and ability to enhance binding affinity in biological targets, while the boronic ester group serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura couplings. These features make 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) an excellent candidate for the development of novel pharmaceuticals and advanced materials.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. The boronic ester functionality in this compound allows for efficient incorporation into larger molecules through palladium-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in modern synthetic organic chemistry and have enabled the rapid assembly of intricate structures that would be otherwise challenging to access.

One of the most compelling aspects of 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is its potential as a building block for drug discovery. Pyrazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory agents, antiviral drugs, and anticancer compounds. The cyclopropyl substituent can improve metabolic stability and binding interactions with biological targets, while the boronic ester provides a means to further modify the molecule without disrupting its core pharmacophore.

Recent studies have highlighted the utility of this compound in the synthesis of novel heterocycles with enhanced biological activity. For instance, researchers have demonstrated its use in generating pyrazole-based inhibitors of kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The ability to introduce diverse substituents via cross-coupling reactions allows for fine-tuning of physicochemical properties and bioavailability.

The tetramethyl-substituted dioxaborolane moiety in 1H-Pyrazole, 3-cyclopropyl-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) adds an additional layer of complexity and functionality. This group not only enhances stability but also facilitates selective transformations under mild conditions. Such features are particularly valuable in large-scale synthesis where harsh conditions can lead to unwanted side reactions or degradation of sensitive intermediates.

From a materials science perspective, 1H-Pyrazole, 3-cyclopropyl, 1-methyl, and 5-(4, 4, 5, 5-tetramethyl dioxaborolan 2-y) provide unique properties that make them suitable for applications beyond pharmaceuticals. For example, pyrazole derivatives have been explored as ligands in catalysis, while boronic esters are widely used in polymer chemistry due to their ability to form stable conjugated systems.

The integration of these functionalities into a single molecule opens up possibilities for designing multifunctional materials with tailored properties. Such materials could find applications in optoelectronics, sensors, or even smart coatings where precise control over molecular architecture is essential.

In conclusion, 1H-Pyrazole, 3-cyclopropyl, 1-methyl, and the boronic ester derivative (CAS No. 2760571 44) represent a powerful toolset for both academic researchers and industrial chemists. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to advanced materials engineering. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly significant role in shaping the future of chemical research.